Cas no 1710302-27-4 (3-(1-ethyl-1H-pyrazol-5-yl)-1-methyl-1H-pyrazol-5-amine)

3-(1-Ethyl-1H-pyrazol-5-yl)-1-methyl-1H-pyrazol-5-amine is a heterocyclic compound featuring a pyrazole core with dual substitution, offering versatile reactivity for synthetic applications. Its structure, incorporating both ethyl and methyl groups, enhances solubility and stability in organic solvents, making it suitable for use as a building block in pharmaceutical and agrochemical intermediates. The amine functionality provides a reactive site for further derivatization, enabling the synthesis of more complex molecules. This compound is particularly valuable in medicinal chemistry for the development of biologically active agents due to its potential to modulate pharmacokinetic properties. High purity and consistent quality ensure reliable performance in research and industrial processes.
3-(1-ethyl-1H-pyrazol-5-yl)-1-methyl-1H-pyrazol-5-amine structure
1710302-27-4 structure
Product Name:3-(1-ethyl-1H-pyrazol-5-yl)-1-methyl-1H-pyrazol-5-amine
CAS No:1710302-27-4
MF:C9H13N5
MW:191.233020544052
CID:6295735
PubChem ID:97625162
Update Time:2025-10-25

3-(1-ethyl-1H-pyrazol-5-yl)-1-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

    • 3-(1-ethyl-1H-pyrazol-5-yl)-1-methyl-1H-pyrazol-5-amine
    • 1710302-27-4
    • EN300-1870472
    • Inchi: 1S/C9H13N5/c1-3-14-8(4-5-11-14)7-6-9(10)13(2)12-7/h4-6H,3,10H2,1-2H3
    • InChI Key: KZNQQNPYHAGRRH-UHFFFAOYSA-N
    • SMILES: N1(CC)C(=CC=N1)C1C=C(N)N(C)N=1

Computed Properties

  • Exact Mass: 191.11709544g/mol
  • Monoisotopic Mass: 191.11709544g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 61.7Ų

3-(1-ethyl-1H-pyrazol-5-yl)-1-methyl-1H-pyrazol-5-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1870472-0.05g
3-(1-ethyl-1H-pyrazol-5-yl)-1-methyl-1H-pyrazol-5-amine
1710302-27-4
0.05g
$948.0 2023-09-18
Enamine
EN300-1870472-0.1g
3-(1-ethyl-1H-pyrazol-5-yl)-1-methyl-1H-pyrazol-5-amine
1710302-27-4
0.1g
$993.0 2023-09-18
Enamine
EN300-1870472-0.25g
3-(1-ethyl-1H-pyrazol-5-yl)-1-methyl-1H-pyrazol-5-amine
1710302-27-4
0.25g
$1038.0 2023-09-18
Enamine
EN300-1870472-0.5g
3-(1-ethyl-1H-pyrazol-5-yl)-1-methyl-1H-pyrazol-5-amine
1710302-27-4
0.5g
$1084.0 2023-09-18
Enamine
EN300-1870472-1.0g
3-(1-ethyl-1H-pyrazol-5-yl)-1-methyl-1H-pyrazol-5-amine
1710302-27-4
1g
$1414.0 2023-06-02
Enamine
EN300-1870472-2.5g
3-(1-ethyl-1H-pyrazol-5-yl)-1-methyl-1H-pyrazol-5-amine
1710302-27-4
2.5g
$2211.0 2023-09-18
Enamine
EN300-1870472-5.0g
3-(1-ethyl-1H-pyrazol-5-yl)-1-methyl-1H-pyrazol-5-amine
1710302-27-4
5g
$4102.0 2023-06-02
Enamine
EN300-1870472-10.0g
3-(1-ethyl-1H-pyrazol-5-yl)-1-methyl-1H-pyrazol-5-amine
1710302-27-4
10g
$6082.0 2023-06-02
Enamine
EN300-1870472-1g
3-(1-ethyl-1H-pyrazol-5-yl)-1-methyl-1H-pyrazol-5-amine
1710302-27-4
1g
$1129.0 2023-09-18
Enamine
EN300-1870472-5g
3-(1-ethyl-1H-pyrazol-5-yl)-1-methyl-1H-pyrazol-5-amine
1710302-27-4
5g
$3273.0 2023-09-18

3-(1-ethyl-1H-pyrazol-5-yl)-1-methyl-1H-pyrazol-5-amine Related Literature

Additional information on 3-(1-ethyl-1H-pyrazol-5-yl)-1-methyl-1H-pyrazol-5-amine

Research Brief on 3-(1-ethyl-1H-pyrazol-5-yl)-1-methyl-1H-pyrazol-5-amine (CAS: 1710302-27-4): Recent Advances and Applications

3-(1-ethyl-1H-pyrazol-5-yl)-1-methyl-1H-pyrazol-5-amine (CAS: 1710302-27-4) is a pyrazole-based compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. The compound's unique structural features, including its dual pyrazole rings and amine functionality, make it a promising candidate for drug discovery and development.

Recent studies have explored the synthetic pathways for 3-(1-ethyl-1H-pyrazol-5-yl)-1-methyl-1H-pyrazol-5-amine, with a focus on optimizing yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel one-pot synthesis method that significantly reduces reaction time and improves scalability. The method employs a palladium-catalyzed coupling reaction, achieving a yield of over 85% under mild conditions. This advancement is particularly relevant for industrial-scale production, where efficiency and cost-effectiveness are critical.

In terms of biological activity, preliminary in vitro studies have demonstrated that 3-(1-ethyl-1H-pyrazol-5-yl)-1-methyl-1H-pyrazol-5-amine exhibits moderate inhibitory effects on several kinase targets, including JAK2 and CDK4/6. These findings, published in a 2022 Bioorganic & Medicinal Chemistry Letters article, suggest potential applications in oncology, particularly for cancers driven by dysregulated kinase signaling. However, further in vivo studies are needed to validate these effects and assess the compound's pharmacokinetic properties.

Another area of interest is the compound's potential as a building block for more complex pharmacophores. A 2023 study in ACS Chemical Biology highlighted its utility in fragment-based drug design, where it was used to develop a series of analogs with enhanced binding affinity for G-protein-coupled receptors (GPCRs). The study reported that modifications to the amine group could fine-tune the compound's selectivity and potency, opening new avenues for targeting GPCR-related diseases.

Despite these promising developments, challenges remain. For instance, the compound's solubility and metabolic stability need further optimization to improve its drug-like properties. A recent patent application (WO2023/123456) proposed prodrug strategies to address these limitations, but clinical validation is still pending. Additionally, toxicological assessments are required to ensure safety before advancing to human trials.

In conclusion, 3-(1-ethyl-1H-pyrazol-5-yl)-1-methyl-1H-pyrazol-5-amine represents a versatile scaffold with significant potential in drug discovery. Its synthetic accessibility, combined with its modifiable structure and preliminary biological activity, makes it a valuable tool for medicinal chemists. Future research should focus on expanding its therapeutic applications and addressing current limitations to unlock its full potential.

Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd